Cas no 135108-10-0 (D-Valine,L-tyrosyl-3-mercapto-D-valylglycyl-4-(iodo-125I)-L-phenylalanyl-3-mercapto-,cyclic (2®5)-disulfide (9CI))

• Product Name: D-Valine,L-tyrosyl-3-mercapto-D-valylglycyl-4-(iodo-125I)-L-phenylalanyl-3-mercapto-,cyclic (2®5)-disulfide (9CI)
• CAS No: 135108-10-0
• MF: C₃₀H₃₈IN₅O₇S₂
• MW: 771.686497211456
• CID: 158426
• PubChem ID: 6444172
• Update Time: 2025-04-19

D-Valine,L-tyrosyl-3-mercapto-D-valylglycyl-4-(iodo-125I)-L-phenylalanyl-3-mercapto-,cyclic (2®5)-disulfide (9CI) Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-amino-2-[[(Z)-2-amino-3-(4-iodophenyl)prop-2-enoyl]-[2-[[(2S)-2-amino-3-methyl-3-sulfanylbutanoyl]amino]acetyl]amino]-5-(4-hydroxyphenyl)-3-oxo-2-(2-sulfanylpropan-2-yl)pentanoic acid
• D-Valine,L-tyrosyl-3-mercapto-D-valylglycyl-4-(iodo-125I)-L-phenylalanyl-3-mercapto-,cyclic (2...
• (2S,4S)-4-amino-2-{[(2Z)-2-amino-3-(4-iodophenyl)prop-2-enoyl]({[(2S)-2-amino-3-methyl-3-sulfanylbutanoyl]amino}acetyl)amino}-5-(4-hydroxyphenyl)-2-(1-methyl-1-sulfanylethyl)-3-oxopentanoic acid (non-preferred name)
• (p-I-Phe(4)) dpdpe
• 5)-disulfide (9CI)
• D-Valine,L-tyrosyl-3-mercapto-D-valylglycyl-4-(iodo-125I)-L-phenylalanyl-3-mercapto-,cyclic (2&reg
• Iodo-dpdpe
• 135108-10-0
• 2,5-Pen-4-(4-I-pen)-enkephalin
• Enkephalin, D-pen(2), D-pen(5), p-I-phe(4)
• Enkephalin, penicillamine(2,5)-4-iodopenicillamine(4)-
• Enkephalin, pen(2,5)-4'-iodo-phe(4)-
• enkephalin, Pen(2,5)-4/'-iodo-Phe(4)-
• D-Valine,L-tyrosyl-3-mercapto-D-valylglycyl-4-(iodo-125I)-L-phenylalanyl-3-mercapto-,cyclic (2®5)-disulfide (9CI)

• Inchi： 1S/C30H38IN5O7S2/c1-28(2,44)23(34)25(40)35-15-22(38)36(26(41)21(33)14-16-5-9-18(31)10-6-16)30(27(42)43,29(3,4)45)24(39)20(32)13-17-7-11-19(37)12-8-17/h5-12,14,20,23,37,44-45H,13,15,32-34H2,1-4H3,(H,35,40)(H,42,43)/b21-14-/t20-,23-,30-/m0/s1
• InChI Key： RWDPNBADSCMYQU-CMRLOBSVSA-N
• SMILES： IC1C=CC(=CC=1)/C=C(/C(N(C(CNC([C@@H](C(C)(C)S)N)=O)=O)[C@](C(=O)O)(C([C@H](CC1C=CC(=CC=1)O)N)=O)C(C)(C)S)=O)\N

Computed Properties

• Exact Mass: 771.12554
• Monoisotopic Mass: 771.125733
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 221
• XLogP3: -0.1

Experimental Properties

• Density: 1.548
• Boiling Point: 920.6°Cat760mmHg
• Flash Point: 510.5°C
• Refractive Index: 1.669
• PSA: 219.14